2-Amino-2-(trifluoromethyl)butanoic acid hydrochloride
Overview
Description
“2-Amino-2-(trifluoromethyl)butanoic acid hydrochloride” is a chemical compound with the CAS Number: 1427379-54-1. It has a molecular weight of 207.58 . The compound is typically stored at 4 degrees Celsius and is usually available in powder form .
Molecular Structure Analysis
The IUPAC name for this compound is ®-2-amino-2-(trifluoromethyl)butanoic acid hydrochloride . The InChI code for this compound is 1S/C5H8F3NO2.ClH/c1-2-4(9,3(10)11)5(6,7)8;/h2,9H2,1H3,(H,10,11);1H .Physical And Chemical Properties Analysis
This compound is a powder and is stored at 4 degrees Celsius .Scientific Research Applications
Biochemistry Research
In biochemistry, 2-Amino-2-(trifluoromethyl)butanoic acid hydrochloride is utilized as a building block for peptides. Its incorporation into peptides can help study the role of trifluoromethyl groups in biological systems, potentially affecting the peptide’s stability, hydrophobicity, and resistance to enzymatic degradation .
Pharmacology
This compound serves as an analogue of natural lipophilic amino acids. It’s used in pharmacological research to develop new drugs with improved pharmacokinetic properties. The trifluoromethyl group may enhance the compound’s ability to penetrate cellular membranes, making it valuable in drug design .
Medicinal Chemistry
2-Amino-2-(trifluoromethyl)butanoic acid hydrochloride: plays a crucial role in medicinal chemistry as a precursor for the synthesis of more complex molecules. It’s particularly useful in creating new molecules with potential therapeutic effects, such as antiviral, antibacterial, or anticancer agents .
Agricultural Research
In the field of agriculture, this compound could be explored for the development of novel agrochemicals. Its structural properties might be beneficial in creating new pesticides or herbicides that are more effective and environmentally friendly .
Chemical Synthesis
The compound is a versatile intermediate in organic synthesis. It can be used to introduce the trifluoromethyl group into other compounds, which is a valuable modification in the synthesis of materials with unique properties like increased chemical and thermal stability .
Industrial Applications
While specific industrial applications of 2-Amino-2-(trifluoromethyl)butanoic acid hydrochloride are not widely documented, its potential lies in the development of new industrial chemicals. Its unique chemical structure could lead to applications in the production of advanced polymers or as a catalyst in certain types of chemical reactions .
Safety and Hazards
properties
IUPAC Name |
2-amino-2-(trifluoromethyl)butanoic acid;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8F3NO2.ClH/c1-2-4(9,3(10)11)5(6,7)8;/h2,9H2,1H3,(H,10,11);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PFDNEVFZPJZOLK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)O)(C(F)(F)F)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9ClF3NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-2-(trifluoromethyl)butanoic acid hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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